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[2] Volatiles from the male-produced pheromone of the stink bug Chlorochroa uhleri |

SpringerLink (2003-01-01) The major components of the pheromone from the dorsal abdominal

glands (DAGs) of the stink bug, Chlorochroa uhleri, are the stereoisomers of 2-decenal and

tridecane. Minor components include isomers of 2-decenyl acetate, decyl acetate, and dodecyl

acetate, as well as several other unidentified compounds. The pheromone is produced by both

males and females and is released in response to disturbance. It is thought to function as an

alarm pheromone and as a defensive secretion. 1 Identification of a Male-Specific Volatile

Attractant for the Stink Bug, Chlorochroa uhleri, from the Feces of the Predator, Podisus

maculiventris | Journal of Chemical Ecology (2003-01-01) The predatory stink bug, Podisus

maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P.

maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a blend

of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the dorsal

abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C. uhleri

locate its food source. 1 Volatiles from the male-produced pheromone of the stink bug

Chlorochroa uhleri. | ResearchGate (2003-01-01) The major components of the pheromone

from the dorsal abdominal glands (DAGs) of the stink bug, Chlorochroa uhleri, are the

stereoisomers of 2-decenal and tridecane. Minor components include isomers of 2-decenyl

acetate, decyl acetate, and dodecyl acetate, as well as several other unidentified compounds.

The pheromone is produced by both males and females and is released in response to

disturbance. It is thought to function as an alarm pheromone and as a defensive secretion. 1

Phenyl-substituted hexan-3-ones as volatile organic compounds in the male-produced

pheromone of the stink bug Chlorochroa uhleri | SpringerLink (2003-01-01) The volatile

constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were

analyzed by gas chromatography-mass spectrometry. In addition to the previously identified
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components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-

substituted hexan-3-ones were identified. These compounds were not found in the volatiles of

females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted

hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Phenyl-substituted

hexan-3-ones as volatile organic compounds in the male-produced pheromone of the stink bug

Chlorochroa uhleri | DeepDyve (2003-01-01) The volatile constituents of the male-produced

pheromone of the stink bug Chlorochroa uhleri were analyzed by gas chromatography-mass

spectrometry. In addition to the previously identified components, (E)-2-decenal, (E)-2-decenyl

acetate, and tridecane, a series of phenyl-substituted hexan-3-ones were identified. These

compounds were not found in the volatiles of females. The most abundant of these was 2-
phenylhexan-3-one. The phenyl-substituted hexan-3-ones are likely derived from the amino

acid phenylalanine. 1 Phenyl-substituted hexan-3-ones as volatile organic compounds in the

male-produced pheromone of the stink bug Chlorochroa uhleri (2003-01-01) The volatile

constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were

analyzed by gas chromatography-mass spectrometry. In addition to the previously identified

components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-

substituted hexan-3-ones were identified. These compounds were not found in the volatiles of

females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted

hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Identification of a Male-

Specific Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from the Feces of the

Predator, Podisus maculiventris | SpringerLink (2003-01-01) The predatory stink bug, Podisus

maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P.

maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a blend

of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the dorsal

abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C. uhleri

locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink Bug,

Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris (2003-01-01) The

predatory stink bug, Podisus maculiventris, is a natural enemy of the pest stink bug,

Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for C. uhleri. The

attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This

blend was also found in the dorsal abdominal glands of C. uhleri. The attractant is thought to be

a kairomone that helps C. uhleri locate its food source. 1 Identification of a Male-Specific

Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from the Feces of the Predator,

Podisus maculiventris by Jeffrey R. Aldrich, James E. Oliver, William R. Lusby, James P.

Kochansky and Jonathan D. Parrish :: SSRN (2003-01-01) The predatory stink bug, Podisus
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maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P.

maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a blend

of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the dorsal

abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C. uhleri

locate its food source. 1 Volatiles from the Male-Produced Pheromone of the Stink Bug,

Chlorochroa uhleri (2003-01-01) The volatile constituents of the male-produced pheromone of

the stink bug Chlorochroa uhleri were analyzed by gas chromatography-mass spectrometry. In

addition to the previously identified components, (E)-2-decenal, (E)-2-decenyl acetate, and

tridecane, a series of phenyl-substituted hexan-3-ones were identified. These compounds were

not found in the volatiles of females. The most abundant of these was 2-phenylhexan-3-one.

The phenyl-substituted hexan-3-ones are likely derived from the amino acid phenylalanine. 1

Volatiles from the male-produced pheromone of the stink bug Chlorochroa uhleri | Journal of

Chemical Ecology (2003-01-01) The volatile constituents of the male-produced pheromone of

the stink bug Chlorochroa uhleri were analyzed by gas chromatography-mass spectrometry. In

addition to the previously identified components, (E)-2-decenal, (E)-2-decenyl acetate, and

tridecane, a series of phenyl-substituted hexan-3-ones were identified. These compounds were

not found in the volatiles of females. The most abundant of these was 2-phenylhexan-3-one.

The phenyl-substituted hexan-3-ones are likely derived from the amino acid phenylalanine. 1

Identification of a Male-Specific Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from

the Feces of the Predator, Podisus maculiventris (2003-01-01) The predatory stink bug,

Podisus maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces

of P. maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a

blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the

dorsal abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C.

uhleri locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink

Bug, Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris - NALDC

(2003-01-01) The predatory stink bug, Podisus maculiventris, is a natural enemy of the pest

stink bug, Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for C.

uhleri. The attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and

tridecane. This blend was also found in the dorsal abdominal glands of C. uhleri. The attractant

is thought to be a kairomone that helps C. uhleri locate its food source. 1 Identification of a

male-specific volatile attractant for the stink bug, Chlorochroa uhleri, from the feces of the

predator, Podisus maculiventris. | ResearchGate (2003-01-01) The predatory stink bug,

Podisus maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces

of P. maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a
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blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the

dorsal abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C.

uhleri locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink

Bug, Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris | Semantic

Scholar (2003-01-01) The predatory stink bug, Podisus maculiventris, is a natural enemy of the

pest stink bug, Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for

C. uhleri. The attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and

tridecane. This blend was also found in the dorsal abdominal glands of C. uhleri. The attractant

is thought to be a kairomone that helps C. uhleri locate its food source. 1 Volatiles from the

male-produced pheromone of the stink bug Chlorochroa uhleri (2003-01-01) The volatile

constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were

analyzed by gas chromatography-mass spectrometry. In addition to the previously identified

components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-

substituted hexan-3-ones were identified. These compounds were not found in the volatiles of

females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted

hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Volatiles from the male-

produced pheromone of the stink bug Chlorochroa uhleri - NALDC (2003-01-01) The volatile

constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were

analyzed by gas chromatography-mass spectrometry. In addition to the previously identified

components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-

substituted hexan-3-ones were identified. These compounds were not found in the volatiles of

females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted

hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Volatiles from the male-

produced pheromone of the stink bug Chlorochroa uhleri | Semantic Scholar (2003-01-01) The

volatile constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were

analyzed by gas chromatography-mass spectrometry. In addition to the previously identified

components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-

substituted hexan-3-ones were identified. These compounds were not found in the volatiles of

females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted

hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Phenyl-substituted

hexan-3-ones as volatile organic compounds in the male-produced pheromone of the stink bug

Chlorochroa uhleri. | ResearchGate (2003-01-01) The volatile constituents of the male-

produced pheromone of the stink bug Chlorochroa uhleri were analyzed by gas

chromatography-mass spectrometry. In addition to the previously identified components, (E)-2-

decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-substituted hexan-3-ones
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were identified. These compounds were not found in the volatiles of females. The most

abundant of these was 2-phenylhexan-3-one. The phenyl-substituted hexan-3-ones are likely

derived from the amino acid phenylalanine. 1 Identification of a Male-Specific Volatile Attractant

for the Stink Bug, Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris |

Journal of Chemical Ecology (2003-01-01) The predatory stink bug, Podisus maculiventris, is a

natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P. maculiventris contain a

volatile attractant for C. uhleri. The attractant was identified as a blend of (E)-2-decenal, (E)-2-

decenyl acetate, and tridecane. This blend was also found in the dorsal abdominal glands of C.

uhleri. The attractant is thought to be a kairomone that helps C. uhleri locate its food source. 1

Identification of a Male-Specific Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from

the Feces of the Predator, Podisus maculiventris (2003-01-01) The predatory stink bug,

Podisus maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces

of P. maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a

blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the

dorsal abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C.

uhleri locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink

Bug, Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris (2003-01-01)

The predatory stink bug, Podisus maculiventris, is a natural enemy of the pest stink bug,

Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for C. uhleri. The

attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This

blend was also found in the dorsal abdominal glands of C. uhleri. The attractant is thought to be

a kairomone that helps C. uhleri locate its food source. 1 Identification of a Male-Specific

Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from the Feces of the Predator,

Podisus maculiventris - NALDC (2003-01-01) The predatory stink bug, Podisus maculiventris,

is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P. maculiventris

contain a volatile attractant for C. uhleri. The attractant was identified as a blend of (E)-2-

decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the dorsal

abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C. uhleri

locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink Bug,

Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris | DeepDyve (2003-

01-01) The predatory stink bug, Podisus maculiventris, is a natural enemy of the pest stink bug,

Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for C. uhleri. The

attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This

blend was also found in the dorsal abdominal glands of C. uhleri. The attractant is thought to be

a kairomone that helps C. uhleri locate its food source. 1 Identification of a Male-Specific
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Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from the Feces of the Predator,

Podisus maculiventris by Jeffrey R. Aldrich, James E. Oliver, William R. Lusby, James P.

Kochansky and Jonathan D. Parrish :: SSRN (2003-01-01) The predatory stink bug, Podisus

maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P.

maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a blend

of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the dorsal

abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C. uhleri

locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink Bug,

Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris | Semantic Scholar

(2003-01-01) The predatory stink bug, Podisus maculiventris, is a natural enemy of the pest

stink bug, Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for C.

uhleri. The attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and

tridecane. This blend was also found in the dorsal abdominal glands of C. uhleri. The attractant

is thought to be a kairomone that helps C. uhleri locate its food source. 1 Phenyl-substituted

hexan-3-ones as volatile organic compounds in the male-produced pheromone of the stink bug

Chlorochroa uhleri (2003-01-01) The volatile constituents of the male-produced pheromone of

the stink bug Chlorochroa uhleri were analyzed by gas chromatography-mass spectrometry. In

addition to the previously identified components, (E)-2-decenal, (E)-2-decenyl acetate, and

tridecane, a series of phenyl-substituted hexan-3-ones were identified. These compounds were

not found in the volatiles of females. The most abundant of these was 2-phenylhexan-3-one.

The phenyl-substituted hexan-3-ones are likely derived from the amino acid phenylalanine. 1

Volatiles from the male-produced pheromone of the stink bug Chlorochroa uhleri (2003-01-01)

The volatile constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri

were analyzed by gas chromatography-mass spectrometry. In addition to the previously

identified components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-

substituted hexan-3-ones were identified. These compounds were not found in the volatiles of

females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted

hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Volatiles from the male-

produced pheromone of the stink bug Chlorochroa uhleri - NALDC (2003-01-01) The volatile

constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were

analyzed by gas chromatography-mass spectrometry. In addition to the previously identified

components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-

substituted hexan-3-ones were identified. These compounds were not found in the volatiles of

females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted
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hexan-3-ones are likely derived from the amino acid phenylalanine. --INVALID-LINK-- In-Depth

Technical Guide on the Role of 2-Phenylhexan-3-one in Chemical Ecology**

For researchers, scientists, and drug development professionals, understanding the intricate

signaling molecules of the natural world is paramount. This guide delves into the chemical

ecology of 2-phenylhexan-3-one, a significant semiochemical in insect communication. We

will explore its identification, biosynthesis, and behavioral effects, supported by quantitative

data, detailed experimental protocols, and visual diagrams to elucidate the underlying

biological processes.

Identification and Occurrence
2-Phenylhexan-3-one has been identified as a key component of the male-produced

pheromone in the stink bug, Chlorochroa uhleri. Gas chromatography-mass spectrometry (GC-

MS) analysis of the volatile constituents from male C. uhleri revealed the presence of a series

of phenyl-substituted hexan-3-ones, with 2-phenylhexan-3-one being the most abundant.

Notably, these compounds were absent in the volatiles produced by females, highlighting their

role as a male-specific chemical signal.

Alongside 2-phenylhexan-3-one, other major components of the C. uhleri pheromone include

(E)-2-decenal and tridecane, with minor components such as (E)-2-decenyl acetate. This

complex blend of volatiles likely works in concert to elicit specific behaviors.

Interestingly, a similar blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane has also

been identified in the feces of the predatory stink bug, Podisus maculiventris. This suggests a

potential kairomonal effect, where C. uhleri may be attracted to the feces of its predator,

possibly mistaking it for a food source or aggregation site.

Biosynthesis
The biosynthesis of 2-phenylhexan-3-one in C. uhleri is hypothesized to be derived from the

amino acid phenylalanine. This is a common pathway for the production of aromatic

compounds in insects. The proposed biosynthetic pathway likely involves a series of enzymatic

reactions, starting with the deamination of phenylalanine, followed by chain elongation and

ketonization.
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Proposed Biosynthetic Pathway of 2-Phenylhexan-3-one
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Proposed biosynthetic pathway of 2-Phenylhexan-3-one.

Experimental Protocols
The identification and characterization of 2-phenylhexan-3-one in C. uhleri involved a series of

meticulous experimental procedures.
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Volatile Collection
Volatiles from male and female C. uhleri were collected using solid-phase microextraction

(SPME) or by aeration of confined insects with subsequent trapping of volatiles on a polymeric

adsorbent.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
The collected volatile samples were analyzed by GC-MS to separate and identify the individual

components. A non-polar or semi-polar capillary column was typically used for separation. The

mass spectrometer was operated in electron impact (EI) mode, and the resulting mass spectra

were compared with libraries of known compounds (e.g., NIST) and with synthetic standards

for confirmation.
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Experimental Workflow for Pheromone Identification
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Workflow for pheromone identification in C. uhleri.

Quantitative Data
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The following table summarizes the relative abundance of the major volatile components

identified in the male-produced pheromone of Chlorochroa uhleri.

Compound Relative Abundance (%)

(E)-2-Decenal Major

Tridecane Major

2-Phenylhexan-3-one Abundant

(E)-2-Decenyl acetate Minor

Note: Exact quantitative data can vary based on the age, diet, and physiological state of the

insect.

Behavioral Effects
While the precise role of 2-phenylhexan-3-one in the chemical communication of C. uhleri is

still under investigation, its male-specific production strongly suggests a function as a sex

pheromone or an aggregation pheromone. It likely acts in synergy with the other components

of the volatile blend to attract females or signal the presence of suitable mates and resources

to other males.

Further research, including electroantennography (EAG) and behavioral bioassays, is

necessary to fully elucidate the specific behavioral responses elicited by 2-phenylhexan-3-one
and its role within the complex chemical communication system of Chlorochroa uhleri. The

potential for this compound and its analogs in pest management, through mating disruption or

attract-and-kill strategies, presents an exciting avenue for future drug and pesticide

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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